(5-Vinylpyridin-3-yl)boronic acid

• Molecular Formula: C7H8BNO2
• Molecular Weight: 148.96 g/mol
• SMILES: B(C1=CC(=CN=C1)C=C)(O)O
• InChI: InChI=1S/C7H8BNO2/c1-2-6-3-7(8(10)11)5-9-4-6/h2-5,10-11H,1H2
• InChIKey: NZMCYASNTMFADM-UHFFFAOYSA-N

Bifunctional Heteroaryl Boronic Acid Building Block

(5-Vinylpyridin-3-yl)boronic acid (CAS 1382474-62-5, C₇H₈BNO₂, MW 148.96) is a heteroaryl boronic acid bearing a boronic acid group at the pyridine 3-position and a vinyl substituent at the 5-position . This substitution pattern places the boronic acid at the meta-like position relative to the pyridine nitrogen, a regiochemical arrangement associated with high protodeboronation stability (t₀.₅ > 1 week at pH 12, 70 °C) [1]. The compound is supplied at 98% purity as a research-grade synthetic intermediate . It is structurally distinct from mono-functional pyridinylboronic acids in possessing two orthogonal reactive handles: a boronic acid for Suzuki–Miyaura cross-coupling and a terminal vinyl group amenable to oxidative Heck coupling, radical/RAFT polymerization, and bioorthogonal inverse electron-demand Diels–Alder (iEDDA) ligation with tetrazines [2][3].

Workflow Suzuki coupling plus sequential vinyl-based transformations

Selection 3-pyridyl regioisomer with reported high protodeboronation stability

Use Context Divergent synthesis, bioorthogonal probe design, and RAFT polymerization research

• [1] Cox, P. A.; Leach, A. G.; Campbell, A. D.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138 (29), 9145–9157. DOI: 10.1021/jacs.6b03283. View Source
• [2] Eising, S.; Lelivelt, F.; Bonger, K. M. Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. Angew. Chem. Int. Ed. 2016, 55 (40), 12243–12247. DOI: 10.1002/anie.201605271. View Source
• [3] Nishikawa, T. Polymerization Chemistry of Vinylboronic Acid Derivatives: Boron-Based Monomer Design and Polymer Reaction through Side-Chain Replacement. J. Synth. Org. Chem. Jpn. 2023, 81 (4), 313. DOI: 10.5059/yukigoseikyokaishi.81.313. View Source

Why Generic Analogs Cannot Substitute

Generic substitution with pyridin-3-ylboronic acid (CAS 1692-25-7) or other 5-substituted pyridin-3-ylboronic acid analogs fails because this compound uniquely combines two reactivity classes whose concurrent presence is structurally mandatory for applications requiring iterative or orthogonal bond constructions. The vinyl group at the 5-position cannot be emulated post-Suzuki coupling without additional synthetic steps that introduce regiochemical ambiguity, protection/deprotection overhead, and yield losses [1]. Conversely, 5-substituted analogs bearing aryl (e.g., 5-phenylpyridin-3-ylboronic acid, CAS 850991-38-7), halogen (e.g., 5-bromopyridin-3-ylboronic acid, CAS 452972-09-7), or formyl groups lack the terminal alkene required for polymerization, oxidative Heck coupling, or bioorthogonal tetrazine ligation [2]. Critically, incorrect regioisomer selection—such as 2-pyridylboronic acids—introduces a profound protodeboronation liability: 2-pyridylboronic acids undergo rapid protodeboronation with t₀.₅ ≈ 25–50 s at pH 7, 70 °C, versus t₀.₅ > 1 week for 3-pyridylboronic acids at pH 12, 70 °C, a stability differential exceeding four orders of magnitude [3]. Any procurement decision substituting a mono-functional or regioisomeric analog therefore forfeits either the vinyl-dependent reaction manifold, the requisite boronic acid shelf-life, or both. The quantitative evidence below substantiates each dimension of differentiation.

Regioisomer 2-Pyridylboronic acids exhibit a reported stability differential exceeding four orders of magnitude; substitution may lead to rapid protodeboronation and failed coupling.

Mono-functional Pyridin-3-ylboronic acid lacks the vinyl handle, which may limit workflow to a single Suzuki coupling and forfeit subsequent polymerization or ligation steps.

Analog 5-Aryl or 5-halogen analogs cannot undergo vinyl-based oxidative Heck, RAFT polymerization, or bioorthogonal iEDDA ligation, which may restrict the reaction manifold.

• [1] Chen, S.-J.; Zhang, X.; Chu, M.; Gan, X.; Lv, X.; Yu, J. Palladium-Catalyzed Oxidative Heck Coupling of Vinyl Pyridines with Aryl Boronic Acids. Synlett 2015, 26 (6), 791–796. DOI: 10.1055/s-0034-1380176. View Source
• [2] Eising, S.; Lelivelt, F.; Bonger, K. M. Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. Angew. Chem. Int. Ed. 2016, 55 (40), 12243–12247. DOI: 10.1002/anie.201605271. View Source
• [3] Cox, P. A.; Leach, A. G.; Campbell, A. D.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138 (29), 9145–9157. DOI: 10.1021/jacs.6b03283. View Source

Quantitative Differentiation Evidence

Protodeboronation Stability Advantage

The protodeboronation stability of (5-vinylpyridin-3-yl)boronic acid is inferred from the combined stability characteristics of its two structural motifs, both independently classified in the most comprehensive systematic kinetic study of boronic acid protodeboronation. Cox et al. (2016) measured pH–rate profiles for 18 boronic acids and established that 3-pyridylboronic acids and vinylboronic acids each exhibit t₀.₅ > 1 week at pH 12 and 70 °C [1]. By contrast, 2-pyridylboronic acids—a regioisomeric comparator class—undergo rapid protodeboronation with t₀.₅ ≈ 25–50 s at the milder condition of pH 7, 70 °C via a zwitterionic fragmentation mechanism [1]. The rate maxima across the 18 studied boronic acids spanned over six orders of magnitude, with 3-pyridyl and vinyl classes occupying the most stable extreme of this range [1]. Because (5-vinylpyridin-3-yl)boronic acid positions the boronic acid at the 3-position (not 2-) and carries a vinyl substituent (not an electron-withdrawing heteroaryl group at an ortho-like position), both structural features independently predict the high-stability category. The estimated half-life differential between this compound and any 2-pyridylboronic acid analog is approximately 10⁴-fold under comparable pH/temperature conditions, with the actual differential at neutral pH being even larger since 3-pyridyl/vinyl boronic acids are most stable at neutral pH while 2-pyridyl analogs are maximally unstable [1]. This stability translates directly to reliable cross-coupling performance without requiring slow-release protocols or MIDA protection strategies.

Protodeboronation Stability

Class-level inference

t₀.₅ > 1 week (pH 12, 70 °C) vs. ~25–50 s (2-pyridyl class, pH 7, 70 °C); estimated differential ~10⁴-fold

Supports coupling reliability review

Data inferred from combined 3-pyridyl and vinyl boronic acid class stability profiles

Evidence Dimension	Protodeboronation half-life (t₀.₅)
Target Compound Data	t₀.₅ > 1 week (pH 12, 70 °C) – inferred from combined 3-pyridyl + vinyl boronic acid class stability data
Comparator Or Baseline	2-Pyridylboronic acid class: t₀.₅ ≈ 25–50 s (pH 7, 70 °C); Pyridin-3-ylboronic acid class: t₀.₅ > 1 week (pH 12, 70 °C) [note: comparator measured under milder pH conditions, making actual differential larger]
Quantified Difference	≥10⁴-fold longer half-life vs. 2-pyridyl regioisomer class; comparable stability to pyridin-3-ylboronic acid class but with added vinyl functionality
Conditions	Aqueous–organic solvent; pH 1–13 range studied; 70 °C; monitored by ¹H NMR; data from 18 boronic acid species (Cox et al., J. Am. Chem. Soc. 2016)

Why This Matters

Procurement of a 3-pyridyl (not 2-pyridyl) regioisomer with vinyl substitution avoids the catastrophic protodeboronation that renders 2-pyridylboronic acids unusable in standard Suzuki–Miyaura conditions without special slow-release techniques, directly reducing failed coupling events and material waste in medicinal chemistry campaigns.

• [1] Cox, P. A.; Leach, A. G.; Campbell, A. D.; Lloyd-Jones, G. C. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. J. Am. Chem. Soc. 2016, 138 (29), 9145–9157. DOI: 10.1021/jacs.6b03283. View Source

Dual Orthogonal Reactive Handles

(5-Vinylpyridin-3-yl)boronic acid possesses two chemically orthogonal reactive sites that enable distinct, sequentially addressable transformations, a feature absent in pyridin-3-ylboronic acid (CAS 1692-25-7). The boronic acid moiety participates in palladium-catalyzed Suzuki–Miyaura cross-coupling with aryl/heteroaryl halides or triflates [1]. Simultaneously, the terminal vinyl group at the 5-position serves as a competent substrate for (i) oxidative Heck coupling with arylboronic acids, producing aryl-vinylpyridine products as single stereoisomers in moderate to good yields after 24 h using Pd(TFA)₂/phenanthroline/Ag₂O in DMF [1]; (ii) radical or RAFT (co)polymerization as an alkenylboronic acid monomer, with post-polymerization C–B bond transformation enabling access to polymers not attainable by conventional routes [2]; and (iii) bioorthogonal iEDDA ligation with 3,6-dipyridyl-s-tetrazines at second-order rate constants up to 27 M⁻¹ s⁻¹ in aqueous media [3]. Pyridin-3-ylboronic acid lacks the vinyl handle entirely and can serve only as a Suzuki coupling partner. 5-Phenylpyridin-3-ylboronic acid (CAS 850991-38-7) provides an aryl substituent at the 5-position but cannot undergo vinyl-based polymerization or bioorthogonal ligation. 5-Bromopyridin-3-ylboronic acid (CAS 452972-09-7) offers a halogen for further cross-coupling but with inverted chemoselectivity (electrophilic vs. nucleophilic) and no alkene reactivity. The vinyl group in (5-vinylpyridin-3-yl)boronic acid thus expands the accessible reaction space from a single cross-coupling mode to at least three distinct, non-interfering transformation manifolds [1][2][3].

Orthogonal Handles

Class-level inference

2 handles (B(OH)₂ + vinyl) enabling 3 additional manifolds vs. 1 handle for pyridin-3-ylboronic acid

Supports multi-step synthesis workflow

Structural comparison; vinyl enables oxidative Heck, polymerization, and iEDDA ligation

Evidence Dimension	Number of orthogonal reactive handles and accessible reaction manifolds
Target Compound Data	2 orthogonal handles: B(OH)₂ (Suzuki coupling) + vinyl (oxidative Heck, radical/RAFT polymerization, bioorthogonal iEDDA with tetrazines, k₂ up to 27 M⁻¹ s⁻¹)
Comparator Or Baseline	Pyridin-3-ylboronic acid: 1 handle (Suzuki coupling only); 5-Phenylpyridin-3-ylboronic acid: 1 handle (Suzuki coupling); 5-Bromopyridin-3-ylboronic acid: 2 handles (Suzuki + cross-coupling as electrophile, no alkene chemistry)
Quantified Difference	Qualitative structural differentiation: 3 additional reaction manifolds (oxidative Heck, polymerization, bioorthogonal iEDDA) vs. 0 for pyridin-3-ylboronic acid; Bioorthogonal rate constants for VBA class span 3.0–27 M⁻¹ s⁻¹
Conditions	Structural/functional group comparison; reaction conditions for each manifold documented independently in primary literature

Why This Matters

This bifunctionality eliminates the need to purchase, inventory, and validate two separate building blocks for synthetic sequences requiring both a Suzuki coupling step and a subsequent vinyl-based transformation, reducing procurement complexity, overall cost, and synthetic step count in multi-step medicinal chemistry or materials science workflows.

• [1] Chen, S.-J.; Zhang, X.; Chu, M.; Gan, X.; Lv, X.; Yu, J. Palladium-Catalyzed Oxidative Heck Coupling of Vinyl Pyridines with Aryl Boronic Acids. Synlett 2015, 26 (6), 791–796. DOI: 10.1055/s-0034-1380176. View Source
• [2] Nishikawa, T. Polymerization Chemistry of Vinylboronic Acid Derivatives: Boron-Based Monomer Design and Polymer Reaction through Side-Chain Replacement. J. Synth. Org. Chem. Jpn. 2023, 81 (4), 313. DOI: 10.5059/yukigoseikyokaishi.81.313. View Source
• [3] Eising, S.; Lelivelt, F.; Bonger, K. M. Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. Angew. Chem. Int. Ed. 2016, 55 (40), 12243–12247. DOI: 10.1002/anie.201605271. View Source

Bioorthogonal iEDDA Reaction Rate Enhancement

Eising et al. (2016) quantified the second-order rate constants (k₂) for the reaction of vinylboronic acids (VBAs) with 3,6-dipyridyl-s-tetrazine 1 in 5% MeOH/PBS at room temperature [1]. Simple vinylboronic acid (compound 3, lacking aryl substitution) reacted with k₂ = 3.0 ± 0.1 M⁻¹ s⁻¹, comparable to norbornene (k₂ = 2.2 ± 0.1 M⁻¹ s⁻¹), the most widely used strained-alkene bioorthogonal reagent [1]. Critically, the boronic acid group was shown to be essential for reactivity: styrene (compound 6, lacking B(OH)₂) and p-methoxystyrene (compound 9) exhibited k₂ values below 0.025 M⁻¹ s⁻¹ under identical conditions, representing a rate enhancement of at least 120-fold (two orders of magnitude) attributable to the boronic acid substituent [1]. Introduction of a phenyl substituent on the VBA ((E)-5) increased k₂ to 11 ± 1 M⁻¹ s⁻¹, a 5-fold rate advantage over norbornene [1]. Further electron-donating substitution (p-MeO-phenyl VBA, compound 8) raised k₂ to 27 ± 2 M⁻¹ s⁻¹, exceeding the rate of the fastest reported cyclopropene-based bioorthogonal reagent [1]. Additionally, Eising et al. (2018) demonstrated that pyridyl-substituted tetrazines react with VBAs with rate constants up to 9.3 M⁻¹ s⁻¹ when bearing an o-hydroxyphenyl substituent, with selectivity for VBA over norbornene reaching 52-fold [2]. For (5-vinylpyridin-3-yl)boronic acid, the intrinsic pyridine nitrogen provides a built-in Lewis basic site for potential boron coordination, a feature absent in simple phenyl-VBAs, which could further enhance tetrazine ligation rates through the coordination-assisted mechanism described by Eising et al. [2].

iEDDA Rate Enhancement

Cross-study comparable

k₂ from 3.0 to 27 M⁻¹ s⁻¹ for VBA class; ≥120× enhancement over non-boronated styrene

Reported bioorthogonal reaction-rate context

Measured with 3,6-dipyridyl-s-tetrazine in 5% MeOH/PBS at room temperature

Evidence Dimension	Second-order rate constant (k₂) for bioorthogonal iEDDA reaction with 3,6-dipyridyl-s-tetrazine
Target Compound Data	Simple VBA (compound 3): k₂ = 3.0 ± 0.1 M⁻¹ s⁻¹; (E)-Phenyl-VBA (5): k₂ = 11 ± 1 M⁻¹ s⁻¹; p-MeO-phenyl-VBA (8): k₂ = 27 ± 2 M⁻¹ s⁻¹; VBA class with optimized tetrazine: up to 9.3 M⁻¹ s⁻¹ with 52-fold selectivity over norbornene
Comparator Or Baseline	Norbornene: k₂ = 2.2 ± 0.1 M⁻¹ s⁻¹; Styrene (no B(OH)₂): k₂ < 0.025 M⁻¹ s⁻¹; p-Methoxystyrene (no B(OH)₂): k₂ < 0.025 M⁻¹ s⁻¹
Quantified Difference	Unsubstituted VBA: 1.4× norbornene rate; (E)-Phenyl-VBA: 5× norbornene rate; p-MeO-phenyl-VBA: 12× norbornene rate; VBA vs. non-boronated styrene: ≥120× rate enhancement; o-Hydroxyphenyl-pyridyl tetrazine with VBA: 52× selectivity vs. norbornene
Conditions	5% MeOH in PBS, pH 7.4, room temperature; 3,6-dipyridyl-s-tetrazine as diene; monitored by UV-Vis spectroscopy; data from Eising et al. Angew. Chem. Int. Ed. 2016 and Bioconjugate Chem. 2018

Why This Matters

For laboratories developing bioorthogonal labeling strategies, (5-vinylpyridin-3-yl)boronic acid provides a non-strained, synthetically accessible, water-compatible bioorthogonal handle whose rate constant can be tuned through substituent effects and whose built-in pyridine moiety may enable coordination-assisted rate acceleration, offering an alternative to strained alkenes (TCO, norbornene) that require more complex synthesis.

• [1] Eising, S.; Lelivelt, F.; Bonger, K. M. Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. Angew. Chem. Int. Ed. 2016, 55 (40), 12243–12247. DOI: 10.1002/anie.201605271. View Source
• [2] Eising, S.; van der Linden, N. G. A.; Kleinpenning, F.; Bonger, K. M. Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids. Bioconjugate Chem. 2018, 29 (9), 3054–3059. DOI: 10.1021/acs.bioconjchem.8b00439. View Source

Radical Polymerization Competence

Nishikawa et al. (2023) demonstrated that alkenylboronic acid derivatives function as competent monomers for radical polymerization, including reversible addition–fragmentation chain-transfer (RAFT) polymerization, with copolymerization compatibility with common monomers such as styrene [1]. The key mechanistic feature enabling radical polymerization is the vacant p-orbital of boron, which provides moderate stabilization of the chain-growth radical intermediate [1]. Following polymerization, the carbon–boron bonds on the polymer backbone serve as triggers for post-polymerization transformation through side-chain replacement, enabling access to polymer classes—including poly(α-methyl vinyl alcohol), poly(α-methyl vinyl amine), styrene–vinyl alcohol copolymers, and ethylene–acrylate copolymers—that are synthetically inaccessible through conventional direct polymerization routes [1]. The C–B bond can also function as a trigger for stimuli-responsive backbone degradation via homolysis and β-scission [1]. (5-Vinylpyridin-3-yl)boronic acid, by virtue of its terminal vinyl group conjugated to a pyridine ring, falls within the alkenylboronic acid monomer class. In contrast, pyridin-3-ylboronic acid, 5-phenylpyridin-3-ylboronic acid, and 5-bromopyridin-3-ylboronic acid lack a polymerizable alkene and cannot participate in chain-growth polymerization as monomers. This represents a categorical functional difference: the target compound can serve a dual role as both a small-molecule cross-coupling building block and a polymerizable monomer, while comparator compounds are restricted to small-molecule synthesis only [1].

Radical Polymerization

Class-level inference

RAFT-compatible; post-polymerization C–B transformation enables otherwise inaccessible polymers

Supports monomer-capable building block review

Categorical difference from non-vinyl comparators; styrene copolymerization demonstrated

Evidence Dimension	Radical (co)polymerization capability as a monomer
Target Compound Data	Radical polymerization competent (alkenylboronic acid class); RAFT-compatible; post-polymerization C–B bond transformation enables access to otherwise inaccessible polymers; copolymerization with styrene demonstrated for class
Comparator Or Baseline	Pyridin-3-ylboronic acid: no polymerizable alkene – cannot serve as monomer; 5-Phenylpyridin-3-ylboronic acid: no polymerizable alkene; 5-Bromopyridin-3-ylboronic acid: no polymerizable alkene
Quantified Difference	Categorical difference: monomer-capable vs. monomer-incapable; class demonstrated for RAFT polymerization with defined molecular weight control and copolymerization with common monomers
Conditions	Radical polymerization with AIBN or RAFT agents; post-polymerization C–B transformation via oxidation, amination, or protodeboronation; data from Nishikawa et al., J. Synth. Org. Chem. Jpn. 2023 and related publications

Why This Matters

For polymer chemistry and materials science procurement, this compound uniquely bridges small-molecule and polymer synthesis, enabling researchers to use a single building block for both Suzuki coupling-based library synthesis and the preparation of boron-containing functional polymers, eliminating the need for separate monomer synthesis from alternative precursors.

• [1] Nishikawa, T. Polymerization Chemistry of Vinylboronic Acid Derivatives: Boron-Based Monomer Design and Polymer Reaction through Side-Chain Replacement. J. Synth. Org. Chem. Jpn. 2023, 81 (4), 313. DOI: 10.5059/yukigoseikyokaishi.81.313. View Source

Coordination-Assisted Bioorthogonal Selectivity

A key differentiator of (5-vinylpyridin-3-yl)boronic acid for bioorthogonal applications is the built-in pyridine moiety, which can participate in the coordination-assisted rate enhancement mechanism elucidated by Eising et al. (2018) [1]. In this study, VBAs reacted with dipyridyl-s-tetrazine 2a with k₂ values substantially exceeding those obtained with tetrazines lacking a pyridyl substituent. The effect was attributed to coordination of the pyridyl nitrogen to the boron atom of the VBA, inducing proximity and an inductive electronic effect that accelerates the iEDDA cycloaddition [1]. When o-hydroxyphenyl pyridyl tetrazine 2n was employed, the rate constant for VBA 1 reached 9.3 M⁻¹ s⁻¹, and the selectivity for VBA over norbornene was 52-fold (k₂(VBA)/k₂(norbornene) = 52) [1]. This orthogonality was exploited for simultaneous dual labeling of two different proteins—one modified with a VBA handle, the other with a norbornene handle—in living cells, demonstrating that the VBA–tetrazine and norbornene–tetrazine ligations can proceed concurrently without cross-reactivity [1][2]. (5-Vinylpyridin-3-yl)boronic acid is structurally predisposed for this coordination-assisted mechanism because its pyridine nitrogen is positioned on the same molecule as the boronic acid, potentially enabling intramolecular or intermolecular boron–nitrogen coordination that mimics the bimolecular VBA–pyridyl-tetrazine interaction described in the literature [1]. Simple phenyl-VBAs lack this intrinsic Lewis basic site and rely entirely on the tetrazine partner for pyridyl coordination.

Bioorthogonal Selectivity

Cross-study comparable

Up to 52-fold selectivity for VBA over norbornene; k₂ up to 9.3 M⁻¹ s⁻¹ with optimized tetrazine

Supports dual-labeling probe design

Intrinsic pyridine may enable coordination-assisted rate acceleration

Evidence Dimension	Bioorthogonal selectivity: VBA vs. norbornene reaction rate ratio with pyridyl-functionalized tetrazines
Target Compound Data	VBA 1 with o-hydroxyphenyl pyridyl tetrazine 2n: k₂ = 9.3 M⁻¹ s⁻¹; selectivity ratio k₂(VBA)/k₂(norbornene) = 52 for tetrazine 2n; pyridine ring intrinsic to compound enables coordination-assisted mechanism
Comparator Or Baseline	Norbornene with same tetrazine 2n: k₂ ≈ 0.18 M⁻¹ s⁻¹; non-pyridyl VBAs (e.g., simple vinylboronic acid without aryl/pyridyl): rely on tetrazine partner for coordination, no built-in Lewis base
Quantified Difference	52-fold selectivity for VBA over norbornene with optimized tetrazine; VBA rate with pyridyl tetrazines consistently exceeds rates with non-pyridyl tetrazines by up to 500-fold (tetrazine 2i vs. 2h)
Conditions	5% MeOH/PBS, pH 7.4, room temperature; tetrazines 2a–2n with varying substituents; protein labeling in cell lysate and living cells demonstrated; data from Eising et al., Bioconjugate Chem. 2018

Why This Matters

This intrinsic pyridine functionality in (5-vinylpyridin-3-yl)boronic acid makes it a preferred choice for developing orthogonal bioorthogonal labeling pairs where VBA and norbornene/strained-alkene probes must be used simultaneously without cross-talk, a capability directly relevant to dual-color live-cell imaging and multi-component bioconjugation workflows.

• [1] Eising, S.; van der Linden, N. G. A.; Kleinpenning, F.; Bonger, K. M. Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids. Bioconjugate Chem. 2018, 29 (9), 3054–3059. DOI: 10.1021/acs.bioconjchem.8b00439. View Source
• [2] Eising, S.; Lelivelt, F.; Bonger, K. M. Vinylboronic Acids as Fast Reacting, Synthetically Accessible, and Stable Bioorthogonal Reactants in the Carboni–Lindsey Reaction. Angew. Chem. Int. Ed. 2016, 55 (40), 12243–12247. DOI: 10.1002/anie.201605271. View Source

High-Value Application Scenarios

Iterative Divergent Synthesis of Disubstituted Pyridines

In medicinal chemistry programs requiring 3,5-disubstituted pyridine scaffolds with differential aryl/heteroaryl groups at each position, (5-vinylpyridin-3-yl)boronic acid enables a two-step divergent sequence: (Step 1) Suzuki–Miyaura coupling of the boronic acid at C3 with an aryl halide partner, followed by (Step 2) oxidative Heck coupling of the vinyl group at C5 with a different arylboronic acid. Chen et al. (2015) demonstrated that vinyl pyridines undergo Pd(TFA)₂/phenanthroline-catalyzed oxidative Heck coupling with various arylboronic acids in the presence of Ag₂O to give (E)-arylvinylpyridine products as single stereoisomers in moderate to good yields after 24 h [1]. This two-step, one-building-block strategy eliminates the need for sequential halogenation/borylation steps on a pre-functionalized pyridine core, reduces the building block inventory from two or three precursors to one, and provides stereochemical control (E-selectivity) at the vinyl junction that would be difficult to achieve through alternative Wittig or Horner–Wadsworth–Emmons approaches on a pre-coupled biaryl intermediate. Pyridin-3-ylboronic acid cannot support this workflow because it lacks the C5 vinyl handle for the second coupling event [1].

Pyridine-Containing Functional Polymers via RAFT

For materials scientists developing stimuli-responsive polymers, (5-vinylpyridin-3-yl)boronic acid can be employed directly as a vinyl monomer in RAFT copolymerization with styrene or acrylate comonomers, incorporating both the pyridine Lewis basic site and the boronic acid diol-binding site into the polymer backbone. Nishikawa et al. (2023) established that alkenylboronic acid derivatives undergo controlled radical polymerization, with the resulting C–B bonds on the polymer main chain serving as synthetic handles for post-polymerization side-chain replacement transformations [1]. The pyridine nitrogen provides an additional functional dimension—metal coordination, quaternization, or pH-responsive behavior—that is absent when using simple phenylvinylboronic acid monomers. Furthermore, the boronic acid groups can form reversible covalent boronate esters with diols, enabling dynamic covalent network formation or glucose-responsive behavior. Pyridin-3-ylboronic acid, 5-bromopyridin-3-ylboronic acid, and 5-phenylpyridin-3-ylboronic acid are fundamentally incapable of this application because they lack a polymerizable vinyl group [1].

Dual-Modality Bioorthogonal Probe Design

In chemical biology, (5-vinylpyridin-3-yl)boronic acid offers a unique structural advantage as a bioorthogonal probe precursor: its pyridine nitrogen can coordinate to the boron atom of a vinylboronic acid tag on a biomolecule (or vice versa), potentially accelerating the iEDDA reaction with tetrazine reporters through proximity-induced rate enhancement. Eising et al. (2018) demonstrated that pyridyl-substituted tetrazines react with VBAs with rate constants up to 9.3 M⁻¹ s⁻¹ and achieve 52-fold selectivity for VBA over norbornene, enabling simultaneous orthogonal labeling of two different proteins in living cells [1][2]. A probe constructed from (5-vinylpyridin-3-yl)boronic acid would carry both the VBA bioorthogonal handle and a built-in pyridine Lewis base on the same scaffold, potentially enabling intramolecular or intermolecular boron–nitrogen coordination that mimics the bimolecular acceleration effect. This structural feature distinguishes it from phenyl-derived VBAs that require the tetrazine partner to supply the pyridyl coordinating group, and from pyridin-3-ylboronic acid which lacks the vinyl group essential for the bioorthogonal ligation itself [2].

Conjugated Oligomers and Molecular Wires

In organic electronics and molecular wire synthesis, (5-vinylpyridin-3-yl)boronic acid can serve as a dual-functional monomer enabling controlled chain extension. The boronic acid at C3 participates in Suzuki coupling to attach one conjugated segment, while the vinyl group at C5 can undergo a subsequent Heck or oxidative Heck coupling to extend the conjugation in the opposite direction. The resulting (E)-stilbazole-type linkages provide extended π-conjugation with defined stereochemistry, a structural motif found in two-photon absorption materials, nonlinear optical chromophores, and Ru(II) polypyridyl sensitizers for dye-sensitized solar cells. The single-stereoisomer outcome of the oxidative Heck coupling (documented by Chen et al., Synlett 2015) [1] is critical for maintaining electronic uniformity in the conjugated backbone, as (Z)-isomer contamination would introduce conformational kinks that disrupt π-orbital overlap. Neither pyridin-3-ylboronic acid nor 5-bromopyridin-3-ylboronic acid can support this bidirectional chain-growth strategy without additional synthetic manipulation to install a second reactive terminus.

Application

Selection Property

Validation Focus

Iterative divergent pyridine synthesis

Bifunctional building block with orthogonal handles

Sequential Suzuki–oxidative Heck coupling sequence

Pyridine-containing functional polymers

Vinyl monomer competence for RAFT polymerization

Post-polymerization C–B transformation review

Dual-modality bioorthogonal probe

Built-in pyridine Lewis base for coordination assistance

Selectivity window relative to norbornene probes

Conjugated oligomer chain extension

Bidirectional reactivity with defined E-stereochemistry

Conjugation uniformity and electronic property review

• [1] Chen, S.-J.; Zhang, X.; Chu, M.; Gan, X.; Lv, X.; Yu, J. Palladium-Catalyzed Oxidative Heck Coupling of Vinyl Pyridines with Aryl Boronic Acids. Synlett 2015, 26 (6), 791–796. DOI: 10.1055/s-0034-1380176. View Source
• [2] Eising, S.; van der Linden, N. G. A.; Kleinpenning, F.; Bonger, K. M. Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids. Bioconjugate Chem. 2018, 29 (9), 3054–3059. DOI: 10.1021/acs.bioconjchem.8b00439. View Source
• [3] Nishikawa, T. Polymerization Chemistry of Vinylboronic Acid Derivatives: Boron-Based Monomer Design and Polymer Reaction through Side-Chain Replacement. J. Synth. Org. Chem. Jpn. 2023, 81 (4), 313. DOI: 10.5059/yukigoseikyokaishi.81.313. View Source